Cas no 85222-97-5 (ammonium 2-ethylhexyl hydrogen phosphate)
85222-97-5 structure
Product Name:ammonium 2-ethylhexyl hydrogen phosphate
CAS No:85222-97-5
MF:C8H22NO4P
MW:227.238343715668
CID:889291
PubChem ID:16205598
Update Time:2025-04-19
ammonium 2-ethylhexyl hydrogen phosphate Chemical and Physical Properties
Names and Identifiers
-
- ammonium 2-ethylhexyl hydrogen phosphate
- azanium,2-ethylhexyl hydrogen phosphate
- EINECS 286-349-1
- NS00092328
- 85222-97-5
- NS00093211
-
- Inchi: 1S/C8H19O4P.H3N/c1-3-5-6-8(4-2)7-12-13(9,10)11;/h8H,3-7H2,1-2H3,(H2,9,10,11);1H3
- InChI Key: AUZYDJMRJRSCDX-UHFFFAOYSA-N
- SMILES: P(=O)([O-])(O)OCC(CC)CCCC.[NH4+]
Computed Properties
- Exact Mass: 227.128645
- Monoisotopic Mass: 227.128645
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 163
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.6
Experimental Properties
- Boiling Point: 372.6°C at 760 mmHg
- Flash Point: 179.1°C
- PSA: 79.81000
- LogP: 2.63600
ammonium 2-ethylhexyl hydrogen phosphate Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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